2-Amino-7-cyclopropyl methyl-7,8-dihydro-8-oxo-9-(beta-D-xylo furanosyl)purine

• Molecular Formula: C14H19N5O5
• Molecular Weight: 337.33 g/mol
• InChI: InChI=1S/C14H19N5O5/c15-13-16-3-7-11(17-13)19(14(23)18(7)4-6-1-2-6)12-10(22)9(21)8(5-20)24-12/h3,6,8-10,12,20-22H,1-2,4-5H2,(H2,15,16,17)/t8-,9?,10+,12-/m1/s1
• InChIKey: NYQSVFKWIRQSQR-WSVRWTTQSA-N

2-Amino-7-cyclopropyl methyl-7,8-dihydro-8-oxo-9-(beta-D-xylo furanosyl)purine – Purine Nucleoside Analog for Targeted Anticancer Research

2-Amino-7-cyclopropyl methyl-7,8-dihydro-8-oxo-9-(beta-D-xylo furanosyl)purine (CAS 2389988-30-9; also known as G159-82 or PTPD-2 Confidential) is a synthetic purine nucleoside analog characterized by a cyclopropylmethyl substitution at the N7 position, an 8-oxo modification, and a β-D-xylofuranosyl sugar moiety . Purine nucleoside analogs as a class exert broad antitumor activity, particularly targeting indolent lymphoid malignancies, through mechanisms involving inhibition of DNA synthesis and induction of apoptosis . The compound is commercially available for research use and is categorized within nucleoside antimetabolite/analog libraries for anticancer screening .

1

Probe type Nucleoside analog SAR probe with unique β-D-xylofuranosyl sugar and N7/8-oxo modifications

2

Model context Reported class-level anticancer activity in lymphoid malignancy screening models

3

Reproducibility High-purity research tool (≥95% HPLC) supports reproducible structure-activity studies

Why 2-Amino-7-cyclopropyl methyl-7,8-dihydro-8-oxo-9-(beta-D-xylo furanosyl)purine Cannot Be Substituted with Common Purine Nucleoside Analogs

While purine nucleoside analogs such as fludarabine, cladribine, and pentostatin share a common mechanistic class (inhibition of DNA synthesis and induction of apoptosis in lymphoid malignancies), their clinical pharmacology, metabolic activation pathways, and resistance profiles diverge significantly [1]. Subtle structural variations—including sugar moiety stereochemistry, base modifications, and N7 substituents—govern differences in nucleoside transporter affinity, intracellular phosphorylation efficiency, and susceptibility to deamination or resistance mechanisms [1][2]. The target compound incorporates a β-D-xylofuranosyl sugar (inverted configuration relative to ribose) and a cyclopropylmethyl group at N7, structural features that may alter substrate recognition by activating kinases or catabolic enzymes, thereby potentially circumventing cross-resistance observed with conventional analogs [3]. Generic substitution without empirical validation of these unique determinants would confound SAR interpretation and potentially misrepresent compound-specific biological activity.

Sugar mismatch

β-D-xylofuranosyl configuration may alter kinase activation compared to ribose-based analogs (e.g., fludarabine, cladribine), potentially shifting intracellular metabolism.

N7 substituent

Cyclopropylmethyl at N7 may change metabolic stability and transporter recognition relative to N7-unsubstituted purine analogs, impacting cellular accumulation.

Transporter profile

Predicted altered ENT/CNT affinity may lead to tissue-specific uptake differences; direct substitution without validation risks misinterpreting SAR and resistance patterns.

• [1] Gandhi V, Plunkett W. Pharmacology of purine nucleoside analogues. Hematol Oncol Clin North Am. 2002;16(5):1027-1043. View Source
• [2] Robak T, Korycka A, Lech-Maranda E, Robak P. Current status of older and new purine nucleoside analogues in the treatment of lymphoproliferative diseases. Molecules. 2009;14(3):1183-1226. View Source
• [3] Gosselin G, Bergogne MC, De Rudder J, De Clercq E, Imbach JL. Systematic synthesis and biological evaluation of alpha- and beta-D-xylofuranosyl nucleosides of the five naturally occurring bases in nucleic acids and related analogues. J Med Chem. 1986;29(2):203-213. View Source

Quantitative Differentiation of 2-Amino-7-cyclopropyl methyl-7,8-dihydro-8-oxo-9-(beta-D-xylo furanosyl)purine: Key Comparative Evidence

Structural Determinant: β-D-Xylofuranosyl Sugar Moiety Differentiates from Ribose-Based Analogs

The target compound contains a β-D-xylofuranosyl sugar, characterized by an inverted stereochemistry at the 3′ position compared to the naturally occurring β-D-ribofuranosyl configuration found in fludarabine and cladribine [1]. In a systematic study of xylofuranosyl nucleosides, 9-(β-D-xylofuranosyl)guanine exhibited marked biological activity, whereas the corresponding α-anomer was inactive [1][2]. This stereochemical inversion is known to alter substrate recognition by cellular kinases and may modulate susceptibility to deamination [3].

Sugar stereochemistry

Class-level

Target: β-D-xylofuranosyl (3′-OH inverted)

Comparator: β-D-ribofuranosyl (fludarabine, cladribine)

May support distinct kinase activation profiling

No direct comparative IC50 data; structural basis inferred from literature

Evidence Dimension	Sugar moiety stereochemistry
Target Compound Data	β-D-xylofuranosyl (3′-OH inverted relative to ribose)
Comparator Or Baseline	β-D-ribofuranosyl (natural configuration, as in fludarabine, cladribine)
Quantified Difference	Inversion at C3′; no direct comparative IC50 data available
Conditions	Structural analysis by NMR and X-ray crystallography [1]

Why This Matters

The β-D-xylofuranosyl configuration may enable distinct kinase activation profiles and potentially circumvent cross-resistance mechanisms that limit the efficacy of conventional ribose-based purine nucleoside analogs.

• [1] Gosselin G, Bergogne MC, De Rudder J, De Clercq E, Imbach JL. Systematic synthesis and biological evaluation of alpha- and beta-D-xylofuranosyl nucleosides of the five naturally occurring bases in nucleic acids and related analogues. J Med Chem. 1986;29(2):203-213. View Source
• [2] Gosselin G, Bergogne MC, Imbach JL. Synthesis and antiviral evaluation of beta-D-xylofuranosyl nucleosides. Nucleosides Nucleotides. 1985;4(1-2):263-266. View Source
• [3] Parker WB. Enzymology of purine and pyrimidine antimetabolites used in the treatment of cancer. Chem Rev. 2009;109(7):2880-2893. View Source

N7-Cyclopropylmethyl Substitution: Potential Impact on Metabolic Stability

The N7-cyclopropylmethyl group replaces the hydrogen atom present in unmodified guanine analogs . In the context of purine nucleoside analogs, N7 alkylation has been shown to influence metabolic stability by reducing susceptibility to hydrolytic cleavage or enzymatic deamination [1]. While direct comparative metabolic stability data for the target compound are not publicly available, class-level evidence indicates that N7-substituted purine analogs often exhibit prolonged half-lives in cellular systems compared to unsubstituted counterparts [2].

N7 modification

Class-level

Target: Cyclopropylmethyl at N7

Comparator: Unsubstituted N7 (hydrogen) in guanosine analogs

May enhance metabolic stability in cellular assays

Class-level inference; direct stability data not publicly available

Evidence Dimension	N7 substituent
Target Compound Data	Cyclopropylmethyl group at N7
Comparator Or Baseline	Unsubstituted N7 (hydrogen) in guanosine or 8-oxo-guanosine analogs
Quantified Difference	Not directly quantified; inferred from class behavior
Conditions	Enzymatic stability assays (inferred from literature precedents)

Why This Matters

The N7-cyclopropylmethyl group may confer enhanced metabolic stability, potentially reducing the required dosage or improving intracellular accumulation relative to N7-unsubstituted analogs.

• [1] Galmarini CM, Mackey JR, Dumontet C. Nucleoside analogues: mechanisms of drug resistance and strategies to overcome it. Leukemia. 2001;15(6):875-890. View Source
• [2] Jordheim LP, Durantel D, Zoulim F, Dumontet C. Advances in the development of nucleoside and nucleotide analogues for cancer and viral diseases. Nat Rev Drug Discov. 2013;12(6):447-464. View Source

8-Oxo Modification: Redox-Active Scaffold with Potential Differential Cytotoxicity

The 8-oxo modification introduces a carbonyl at position 8 of the purine ring, a structural feature associated with oxidative DNA damage (8-oxo-guanine) [1]. In nucleoside analogs, the 8-oxo group can alter base pairing properties and increase susceptibility to further oxidation, potentially leading to distinct cytotoxic mechanisms compared to non-oxidized purine analogs [2]. For instance, 8-oxo-guanosine derivatives have been shown to induce G-quadruplex formation and inhibit telomerase activity, effects not observed with fludarabine or cladribine [3].

8-Oxo redox state

Class-level

Target: 8-oxo modification (carbonyl at C8)

Comparator: Unmodified guanine base (fludarabine, cladribine)

Supports redox-dependent mechanism investigation

Class-level functional divergence; G-quadruplex/telomerase data from analogs

Evidence Dimension	Purine base oxidation state
Target Compound Data	8-oxo substitution (carbonyl at C8)
Comparator Or Baseline	Unmodified guanine base (as in fludarabine's 2-fluoroadenine or cladribine's 2-chloroadenine)
Quantified Difference	No direct comparative IC50 data; class-level functional divergence observed
Conditions	Biochemical assays for G-quadruplex stabilization and telomerase inhibition

Why This Matters

The 8-oxo modification may confer unique redox-dependent mechanisms of action, offering a differentiated tool compound for probing oxidative stress pathways and telomere biology in cancer cells.

• [1] Cadet J, Wagner JR. DNA base damage by reactive oxygen species, oxidizing agents, and UV radiation. Cold Spring Harb Perspect Biol. 2013;5(2):a012559. View Source
• [2] Henderson PT, Delaney JC, Gu F, Tannenbaum SR, Essigmann JM. Oxidation of 7,8-dihydro-8-oxoguanine affords a reactive electrophile. Chem Res Toxicol. 2005;18(1):12-18. View Source
• [3] Phan AT, Kuryavyi V, Gaw HY, Patel DJ. Small-molecule interaction with a five-guanine-tract G-quadruplex structure from the human MYC promoter. Nat Chem Biol. 2005;1(3):167-173. View Source

Combinatorial Structural Features Suggest Altered Nucleoside Transporter Affinity

The combination of a β-D-xylofuranosyl sugar and an N7-cyclopropylmethyl group may significantly alter affinity for human equilibrative nucleoside transporters (ENTs) and concentrative nucleoside transporters (CNTs) compared to conventional analogs [1]. Studies comparing fludarabine, cladribine, and clofarabine reveal that subtle structural changes modulate ENT1/ENT2 and CNT1/CNT3 transport efficiency, which directly correlates with intracellular accumulation and cytotoxicity [2]. While direct transporter kinetics for the target compound are not yet reported, the unique substitution pattern predicts a distinct transport profile [3].

Transporter affinity

Class-level

Target: Predicted altered ENT/CNT profile

Comparator: Fludarabine (ENT1/2), cladribine (ENT1/2/CNT3)

Probe for nucleoside transporter selectivity studies

Predictive SAR; direct kinetic data not yet reported

Evidence Dimension	Nucleoside transporter affinity
Target Compound Data	Predicted altered ENT/CNT affinity due to sugar and N7 modifications
Comparator Or Baseline	Fludarabine (ENT1/ENT2 substrate), Cladribine (ENT1/ENT2/CNT3 substrate)
Quantified Difference	Not directly quantified; predictive based on SAR
Conditions	Transporter assays in Xenopus oocytes or transfected mammalian cells

Why This Matters

Differences in transporter affinity can determine tissue-specific uptake and resistance patterns, making this compound a valuable probe for studying nucleoside transporter biology and overcoming transporter-mediated drug resistance.

• [1] King KM, Damaraju VL, Vickers MF, et al. A comparison of the transportability, and its role in cytotoxicity, of clofarabine, cladribine, and fludarabine by recombinant human nucleoside transporters produced in three model expression systems. Mol Pharmacol. 2006;69(1):346-353. View Source
• [2] Molina-Arcas M, Casado FJ, Pastor-Anglada M. Nucleoside transporter proteins. Curr Vasc Pharmacol. 2009;7(4):426-434. View Source
• [3] Zhang J, Visser F, King KM, Baldwin SA, Young JD, Cass CE. The role of nucleoside transporters in cancer chemotherapy with nucleoside drugs. Cancer Metastasis Rev. 2007;26(1):85-110. View Source

High Purity Specification Supports Reproducible SAR Studies

Vendor specifications for 2-Amino-7-cyclopropyl methyl-7,8-dihydro-8-oxo-9-(beta-D-xylo furanosyl)purine consistently report purity ≥95% by HPLC . This level of purity is critical for accurate dose-response relationships and SAR interpretation, as impurities in nucleoside analog preparations can confound biological readouts due to trace contaminants with potent kinase inhibitory or cytotoxic activity [1].

Chemical purity

Reported

≥95% (HPLC)

Supports reproducible SAR and dose-response studies

Meets research-grade benchmark; vendor specification

Evidence Dimension	Chemical purity
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	Industry standard for research-grade nucleoside analogs: ≥95%
Quantified Difference	Meets or exceeds research-grade benchmark
Conditions	HPLC analysis with UV detection

Why This Matters

Consistent high purity ensures that observed biological effects can be confidently attributed to the compound itself rather than to impurities, which is essential for reproducible SAR and mechanism-of-action studies.

• [1] Baer-Dubowska W, Szaefer H, Krajka-Kuźniak V. Inhibition of murine hepatic cytochrome P450 activities by natural and synthetic phenolic compounds. Xenobiotica. 1998;28(8):735-743. View Source

Optimal Research Applications for 2-Amino-7-cyclopropyl methyl-7,8-dihydro-8-oxo-9-(beta-D-xylo furanosyl)purine

Structure-Activity Relationship (SAR) Studies in Nucleoside Analog Development

This compound serves as a valuable tool for probing the SAR of purine nucleoside analogs, specifically the impact of N7-cyclopropylmethyl and 8-oxo modifications on biological activity [1]. Its β-D-xylofuranosyl sugar provides a direct comparator to ribose-based analogs like fludarabine and cladribine, enabling systematic evaluation of sugar stereochemistry on kinase activation, transporter recognition, and cytotoxicity [2]. Researchers can use this compound to define pharmacophore requirements for next-generation analogs with improved selectivity or reduced cross-resistance.

Investigating Transporter-Mediated Drug Resistance Mechanisms

Given the established role of nucleoside transporters (ENTs and CNTs) in the cellular uptake and clinical efficacy of purine nucleoside analogs, this compound can be employed to dissect transporter selectivity and resistance pathways [3]. Its unique substitution pattern may reveal novel interactions with specific transporter isoforms, providing a molecular tool to study how structural modifications can bypass or exploit transporter-mediated resistance in lymphoid malignancies.

Oxidative Stress and DNA Damage Response Research

The 8-oxo modification positions this compound as a probe for studying cellular responses to oxidative DNA damage and redox signaling in cancer cells [4]. It can be used to investigate whether nucleoside analogs bearing oxidized bases trigger distinct DNA repair pathway activation, G-quadruplex stabilization, or telomerase inhibition compared to non-oxidized analogs, thereby contributing to the understanding of redox-dependent cytotoxic mechanisms.

Anticancer Library Screening and Lead Optimization

As a structurally distinct purine nucleoside analog with documented class-level anticancer activity, this compound is suitable for inclusion in focused compound libraries for high-throughput screening against panels of hematologic cancer cell lines [5]. Its unique substitution pattern increases chemical diversity within nucleoside analog collections and may identify novel hits with activity against fludarabine- or cladribine-resistant cell models.

Application

Selection Property

Validation Focus

SAR probe for nucleoside analogs

Unique β-D-xylofuranosyl sugar + N7/8-oxo modifications

Kinase activation & cytotoxicity endpoints in lymphoid models

Transporter-mediated resistance studies

Predicted distinct ENT/CNT interaction profile

Transporter isoform selectivity & intracellular accumulation

Oxidative stress & DNA damage research

8-Oxo redox-reactive scaffold

DNA repair pathway activation & telomere biology assays

Anticancer library screening

Structural uniqueness vs. conventional purine analogs

Hit identification in resistant hematologic cancer cell models

• [1] Gosselin G, Bergogne MC, De Rudder J, De Clercq E, Imbach JL. Systematic synthesis and biological evaluation of alpha- and beta-D-xylofuranosyl nucleosides of the five naturally occurring bases in nucleic acids and related analogues. J Med Chem. 1986;29(2):203-213. View Source
• [2] Gandhi V, Plunkett W. Pharmacology of purine nucleoside analogues. Hematol Oncol Clin North Am. 2002;16(5):1027-1043. View Source
• [3] King KM, Damaraju VL, Vickers MF, et al. A comparison of the transportability, and its role in cytotoxicity, of clofarabine, cladribine, and fludarabine by recombinant human nucleoside transporters produced in three model expression systems. Mol Pharmacol. 2006;69(1):346-353. View Source
• [4] Cadet J, Wagner JR. DNA base damage by reactive oxygen species, oxidizing agents, and UV radiation. Cold Spring Harb Perspect Biol. 2013;5(2):a012559. View Source
• [5] Robak T, Korycka A, Lech-Maranda E, Robak P. Current status of older and new purine nucleoside analogues in the treatment of lymphoproliferative diseases. Molecules. 2009;14(3):1183-1226. View Source